Cas no 7011-83-8 (Dihydrojasmone lactone)

• Product Name: Dihydrojasmone lactone
• CAS No: 7011-83-8
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• MDL: MFCD00036642
• CID: 47168
• PubChem ID: 87572785
• Update Time: 2026-05-14

Dihydrojasmone lactone Chemical and Physical Properties

Names and Identifiers

• Dihydrojasmone lactone
• 5-Hexyldihydro-5-methylfuran-2(3H)-one
• gamma-Methyl-gamma-decanolactone
• 5-hexyl-5-methyloxolan-2-one
• &gamma
• γ-Methyl-γ-decalactone
• 4-Methyl-4-decanolide
• 5-Hexyldihydro-5-methyl-2(3H)-furanone

• MDL： MFCD00036642
• Inchi： 1S/C11H20O2/c1-3-4-5-6-8-11(2)9-7-10(12)13-11/h3-9H2,1-2H3
• InChI Key： ALWUKGXLBSQSMA-UHFFFAOYSA-N
• SMILES： CCCCCCC1(C)CCC(=O)O1

Computed Properties

• Exact Mass: 184.14600
• Monoisotopic Mass: 184.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.3

Experimental Properties

• Color/Form: Not available
• Density: 0.942 g/mL at 25 °C
• Boiling Point: 160°C/18mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.450
• PSA: 26.30000
• LogP: 3.05250
• FEMA: 3786 | GAMMA-METHYLDECALACTONE
• Solubility: Not available
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Dihydrojasmone lactone Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： H315
• RTECS：HD9800000
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Dihydrojasmone lactone

Dihydrojasmone Lactone (CAS No. 7011-83-8): A Comprehensive Overview of Its Applications and Recent Research Findings

Dihydrojasmone lactone, identified by the chemical compound identifier CAS No. 7011-83-8, is a naturally occurring sesquiterpene lactone that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its distinctive floral aroma, belongs to the jasmone family and has been extensively studied for its potential biological activities and applications in various industries.

The chemical structure of Dihydrojasmone lactone consists of a lactone ring fused with a cyclopentane ring, making it a versatile molecule with diverse pharmacological properties. Its molecular formula is C₁₅H₂₂O₃, and it exhibits a range of biological activities that have been explored in both preclinical and clinical studies. The compound's unique structural features contribute to its stability and bioavailability, making it an attractive candidate for further development in medicinal chemistry.

Recent research has highlighted the therapeutic potential of Dihydrojasmone lactone in several areas, particularly in the treatment of neurological disorders and inflammatory conditions. Studies have demonstrated that this compound can modulate neurotransmitter release and exhibit neuroprotective effects, which are particularly relevant in the context of Alzheimer's disease and Parkinson's disease. The ability of Dihydrojasmone lactone to interact with specific receptor pathways has opened new avenues for developing novel therapeutic strategies.

In addition to its neurological applications, Dihydrojasmone lactone has shown promise in anti-inflammatory research. Preclinical studies have indicated that it can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, thereby reducing inflammation in various pathological conditions. These findings suggest that Dihydrojasmone lactone could be a valuable component in the development of anti-inflammatory drugs targeting chronic inflammatory diseases.

The compound's role in plant-derived products and natural fragrances is another area of interest. Due to its pleasant aroma, Dihydrojasmone lactone is often used in perfumery and cosmetics as a fragrance enhancer. Its natural origin and biodegradability make it an environmentally friendly choice for these applications. Furthermore, ongoing research is exploring its potential use in agricultural practices as a natural pesticide or growth regulator.

The synthesis of Dihydrojasmone lactone has also been a subject of interest among synthetic chemists. Advances in organic synthesis techniques have enabled more efficient and sustainable methods for producing this compound on an industrial scale. These advancements are crucial for ensuring the availability of high-quality Dihydrojasmone lactone for both research and commercial applications.

Ethical considerations and regulatory compliance are paramount when dealing with compounds like Dihydrojasmone lactone. Manufacturers and researchers must adhere to stringent guidelines to ensure safety and efficacy. The growing body of evidence supporting the benefits of this compound has led to increased regulatory scrutiny, which is essential for fostering responsible innovation in the pharmaceutical industry.

The future prospects for Dihydrojasmone lactone are promising, with ongoing clinical trials evaluating its efficacy in treating various conditions. As our understanding of its mechanisms of action continues to evolve, new therapeutic applications may emerge. Collaborative efforts between academia, industry, and regulatory bodies will be crucial in translating these findings into tangible benefits for patients worldwide.